1h-Indole,7-butoxy-

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 7-butoxy-1H-indole
• InChI: InChI=1S/C12H15NO/c1-2-3-9-14-11-6-4-5-10-7-8-13-12(10)11/h4-8,13H,2-3,9H2,1H3
• InChI Key: PIKPCGWVCJWTPD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC2=C1NC=C2

Description

1h-Indole,7-butoxy- is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Indole,7-butoxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Indole,7-butoxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 7-hydroxyindole and potassium carbonate (325 mg, 2.35 mmol) in methyl ethyl ketone (2.4 mL) was added iodobutane (1.24 mL, 10.8 mmol) at room temperature. After the mixture was heated at 55° C. for 12 h the solvent was removed and water was added. The mixture was extracted with EtOAc (3 times), dried over anhydrous MgSO4, filtered and evaporated. After chromatographic purification on silica gel, 7-n-butoxyindole was obtained in 90% yield (310 mg). 1H NMR (500 MHz, CDCl3) δ 8.39 (1H, brs), 7.23 (1H, d, J=8.0 Hz, 7.17 (1H, t, J=3.0 Hz), 7.01 (1H, t, J=7.5 Hz), 6.63 (1H, d, J=7.0 Hz), 6.53 (1H, t, J=2.5 Hz), 4.14 (2H, t, J=5.2 Hz), 1.88-1.80 (2H, m), 1.59-1.50 (2H, m), 1.00 (3H, t, J=7.0 Hz).